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Cat. No.: B15585153

For Researchers, Scientists, and Drug Development Professionals

Introduction

DRI-C21045 is a potent and selective small-molecule inhibitor of the CD40-CD40L
costimulatory protein-protein interaction (PPI) with an IC50 of 0.17 uM.[1][2] By disrupting this
interaction, DRI-C21045 effectively inhibits downstream signaling pathways, such as NF-kB
activation, and cellular responses like B cell proliferation.[1][2][3] This makes it a valuable tool
for research in immunology, inflammation, and autoimmune diseases.[4][5] Proper preparation
of a stock solution is the first critical step for accurate and reproducible experimental results.
Dimethyl sulfoxide (DMSO) is a common solvent for dissolving DRI-C21045 for in vitro studies
due to its high solubilizing capacity.[1][6]

These application notes provide a detailed protocol for the preparation, storage, and safe
handling of DRI-C21045 stock solutions in DMSO.

Quantitative Data Summary

The following table summarizes the key quantitative data for DRI-C21045.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15585153?utm_src=pdf-interest
https://www.benchchem.com/product/b15585153?utm_src=pdf-body
https://www.invivochem.com/dri-c21045.html
https://www.medchemexpress.com/dri-c21045.html
https://www.benchchem.com/product/b15585153?utm_src=pdf-body
https://www.invivochem.com/dri-c21045.html
https://www.medchemexpress.com/dri-c21045.html
https://synapse.patsnap.com/article/what-are-the-new-molecules-for-cd40l-inhibitors
https://scholarship.miami.edu/esploro/outputs/journalArticle/Small-Molecule-Inhibitors-of-the-CD40-CD40L-Costimulatory/991031578540602976
https://pmc.ncbi.nlm.nih.gov/articles/PMC5823691/
https://www.benchchem.com/product/b15585153?utm_src=pdf-body
https://www.invivochem.com/dri-c21045.html
https://www.targetmol.com/compound/dri-c21045
https://www.benchchem.com/product/b15585153?utm_src=pdf-body
https://www.benchchem.com/product/b15585153?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Parameter Value Reference
Molecular Weight 580.61 g/mol [1107]
Molecular Formula C32H24N207S [11[7]

CAS Number

2101765-81-3

[1](7]

Solubility in DMSO

~2 mg/mL (~3.44 mM)

[1](61[7]

ICso (CD40-CD40L PPI) 0.17 pM [1][2]
ICso (NF-KB activation) 17.1 uM [1112]
ICso (B cell proliferation) 4.5 uM [11[2]
Storage (Powder) -20°C for 3 years [11[7]

Storage (DMSO Solution)

-80°C for up to 2 years

[2]

Signaling Pathway of DRI-C21045 Inhibition
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Caption: Mechanism of DRI-C21045 action.

Experimental Protocol: Preparation of a 10 mM DRI-

C21045 Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution of DRI-C21045 in DMSO.
Adjust the calculations accordingly for different desired concentrations.

Materials and Equipment
» DRI-C21045 powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials with screw caps
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o Calibrated analytical balance

» Calibrated micropipettes and sterile pipette tips
» Vortex mixer

e Sonicator (optional, but recommended)[6][7]

e Personal Protective Equipment (PPE): safety goggles, lab coat, and appropriate chemical-
resistant gloves (butyl rubber or double nitrile gloves are recommended).[8][9][10]

Experimental Workflow Diagram
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Caption: Workflow for DRI-C21045 stock solution preparation.

Step-by-Step Procedure
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e Calculations:

o Determine the required mass of DRI-C21045 for your desired stock concentration and
volume.

o Formula: Mass (g) = Desired Concentration (mol/L) * Volume (L) * Molecular Weight (
g/mol )

o Example for 1 mL of 10 mM stock solution:
= Mass (g) = 0.010 mol/L * 0.001 L * 580.61 g/mol = 0.0058061 g
» Mass (mg) =5.81 mg
e Preparation:

o Don all necessary PPE. Handle DMSO in a well-ventilated area or a chemical fume hood.
[8][11] DMSO is a combustible liquid and can penetrate the skin, carrying other
substances with it.[8][9]

o Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical balance.

o Carefully weigh out the calculated mass of DRI-C21045 powder (e.g., 5.81 mg) and
transfer it to the tared tube/vial.

e Dissolution:

o Using a calibrated micropipette, add the calculated volume of anhydrous DMSO (e.g., 1
mL) to the tube/vial containing the DRI-C21045 powder.

o Securely cap the tube/vial and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved.

o If the compound does not fully dissolve, sonication is recommended to aid dissolution.[6]

[7]

» Aliquoting and Storage:

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15585153?utm_src=pdf-body
https://greenfield.com/wp-content/uploads/2018/11/Dimethyl-Sulfoxide-DMSO.pdf
https://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/dimethyl%20sulfoxide_SOP.pdf
https://greenfield.com/wp-content/uploads/2018/11/Dimethyl-Sulfoxide-DMSO.pdf
https://etraorganics.co.uk/how-to-use-dmso-safely-best-practices-common-mistakes/
https://www.benchchem.com/product/b15585153?utm_src=pdf-body
https://www.benchchem.com/product/b15585153?utm_src=pdf-body
https://www.targetmol.com/compound/dri-c21045
https://immunomart.com/product/dri-c21045/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Once the DRI-C21045 is fully dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C for long-term storage (up to 2 years).[2] For short-term storage,
-20°C can be used for up to 1 month.[1]

Safety and Handling Precautions

o DMSO: Always handle DMSO with caution. It is a combustible liquid and can cause skin and
eye irritation.[8][12] Due to its ability to be rapidly absorbed through the skin, it can carry
dissolved substances with it.[9] Always wear appropriate PPE, including gloves, safety
goggles, and a lab coat.[8][11] Work in a well-ventilated area.[8][12]

o DRI-C21045: While DRI-C21045 has shown no cytotoxicity at concentrations up to 500 uM,
it is still advisable to handle the powder and stock solution with care, following standard
laboratory safety procedures.[1]

o Waste Disposal: Dispose of all chemical waste, including unused stock solution and
contaminated materials, according to your institution's hazardous waste disposal guidelines.
[11][13]

Conclusion

This document provides a comprehensive guide for the preparation of DRI-C21045 stock
solutions in DMSO. Adherence to this protocol will help ensure the accuracy, reproducibility,
and safety of your experiments involving this potent CD40-CD40L interaction inhibitor. Always
refer to the specific product datasheet for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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